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Compound of Interest

6-Chloroisoquinoline-1-
Compound Name:
carbaldehyde

Cat. No.: B2847357

Technical Support Center: 6-Chloroisoquinoline-1-
carbaldehyde

This guide provides essential safety information, handling procedures, and troubleshooting
advice for researchers, scientists, and drug development professionals working with 6-
Chloroisoquinoline-1-carbaldehyde.

Hazard Summary and Safety Data

6-Chloroisoquinoline-1-carbaldehyde is a chemical compound that requires careful handling
due to its potential health and environmental hazards. It is classified as harmful if swallowed
and toxic or harmful in contact with skin. Furthermore, it can cause skin irritation, serious eye
irritation, and may lead to respiratory irritation. The compound is also recognized as being air-
sensitive and poses a threat to aquatic life with long-lasting effects.

Table 1: Hazard ldentification and Classification
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Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin.
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation.
Specific Target Organ Toxicity May cause respiratory
) Category 3 o
— Single Exposure irritation.
Hazardous to the Aquatic H412: Harmful to aquatic life
) ) Category 3 ] ]
Environment, Chronic Hazard with long lasting effects.

Frequently Asked Questions (FAQSs)

Q1: What are the immediate health risks of exposure to 6-Chloroisoquinoline-1-
carbaldehyde?

Al: Immediate health risks include serious eye irritation, skin irritation, and respiratory tract
irritation. If ingested, it is harmful, and skin contact can be toxic.

Q2: What personal protective equipment (PPE) is mandatory when handling this compound?

A2: When handling 6-Chloroisoquinoline-1-carbaldehyde, you must wear protective gloves,
protective clothing, eye protection (safety goggles), and face protection. A NIOSH-approved
respirator should be used if ventilation is inadequate.[1]

Q3: How should | properly store 6-Chloroisoquinoline-1-carbaldehyde?

A3: Store the compound in a dry, cool, and well-ventilated area.[2][1] The container must be
kept tightly closed.[2][1] It is also recommended to store it under an inert atmosphere as it is
air-sensitive.[2]

Q4: Is this compound hazardous to the environment?
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A4: Yes, 6-Chloroisoquinoline-1-carbaldehyde is harmful to aquatic life with long-lasting
effects. Avoid release to the environment and dispose of the compound and its container at an
approved waste disposal plant.

Troubleshooting Guides

This section provides guidance on how to respond to specific incidents that may occur during
your experiments.

Scenario 1: Accidental Skin or Eye Contact

 Issue: The compound comes into direct contact with your skin or eyes.
e Immediate Action:

o Skin Contact: Immediately take off all contaminated clothing. Wash the affected skin area
with plenty of soap and water. Seek immediate medical attention by calling a physician or
poison center.

o Eye Contact: Rinse the eyes cautiously with water for several minutes. If present, remove
contact lenses if it is easy to do so and continue rinsing. It is crucial to call an
ophthalmologist for follow-up.

Scenario 2: Inhalation of Dust or Vapors

 Issue: You have inhaled dust or vapors of the compound, leading to respiratory irritation.
e Immediate Action:

o Move the affected person to fresh air immediately and ensure they are in a position
comfortable for breathing.[2]

o If breathing is difficult, provide oxygen. If the person is not breathing, administer artificial
respiration.[2]

o Seek medical attention if you feel unwell.[2]

Scenario 3: Accidental Ingestion
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e |Issue: The compound has been swallowed.
e Immediate Action:
o Rinse the mouth with water.
o Have the person drink water (two glasses at most).

o Call a poison center or doctor for immediate medical advice.

Scenario 4: Chemical Spill

 Issue: A container of 6-Chloroisoquinoline-1-carbaldehyde has spilled in the laboratory.
e Immediate Action:

o Evacuate all non-essential personnel from the spill area.[1]

o Ensure the area is well-ventilated.[1]

o The cleanup should be performed by trained personnel wearing appropriate PPE,
including respiratory protection.[1]

o Use an inert absorbent material to soak up the spill.[3]
o Collect the absorbed material into a suitable, closed container for disposal.[3]
o Do not allow the spilled material to enter drains or waterways.[3]
Experimental Protocols
Protocol for Safe Handling and Weighing

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[3] The work area, such as a chemical fume hood, must be clean and prepared.

o Personal Protective Equipment (PPE): Don the required PPE: chemical-resistant gloves, a
lab coat, and tight-sealing safety goggles. A face shield is also recommended.[3]
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» Handling: Conduct all manipulations of 6-Chloroisoquinoline-1-carbaldehyde within a
certified chemical fume hood to avoid inhalation of dust or vapors.[3] Since the compound is
air-sensitive, consider using an inert atmosphere glove box for transfers if available.

e Weighing: Tare a clean, dry weighing vessel on the analytical balance. Carefully transfer the
desired amount of the solid compound to the vessel. Avoid creating dust.

o Post-Handling: Tightly seal the main container immediately after use. Clean the spatula and
weighing vessel. Thoroughly wash your hands and any exposed skin after handling is
complete.

o Waste Disposal: Dispose of any contaminated materials (e.g., weighing paper, gloves) in a
designated hazardous waste container according to institutional and local regulations.[2]

Visualized Workflows
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Caption: Emergency workflow for handling a chemical spill.
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Caption: First aid procedures for different exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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